Teicoplanin A2-3

• Molecular Formula: C88H97Cl2N9O33
• Molecular Weight: 1879.7 g/mol
• SMILES: CCCCCCCCCC(=O)NC1C(C(C(OC1OC2=C3C=C4C=C2OC5=C(C=C(C=C5)C(C6C(=O)NC(C7=C(C(=CC(=C7)O)OC8C(C(C(C(O8)CO)O)O)O)C9=C(C=CC(=C9)C(C(=O)N6)NC(=O)C4NC(=O)C1C2=CC(=CC(=C2)OC2=C(C=CC(=C2)C(C(=O)NC(CC2=CC(=C(O3)C=C2)Cl)C(=O)N1)N)O)O)O)C(=O)O)OC1C(C(C(C(O1)CO)O)O)NC(=O)C)Cl)CO)O)O
• InChI: InChI=1S/C88H97Cl2N9O33/c1-3-4-5-6-7-8-9-10-60(108)94-68-74(113)71(110)58(32-101)129-87(68)132-78-55-26-40-27-56(78)126-52-18-14-38(24-47(52)90)77(131-86-67(92-34(2)103)73(112)70(109)57(31-100)128-86)69-84(121)98-66(85(122)123)45-29-42(105)30-54(127-88-76(115)75(114)72(111)59(33-102)130-88)61(45)44-23-37(13-15-49(44)106)63(81(118)99-69)96-83(120)65(40)97-82(119)64-39-21-41(104)28-43(22-39)124-53-25-36(12-16-50(53)107)62(91)80(117)93-48(79(116)95-64)20-35-11-17-51(125-55)46(89)19-35/h11-19,21-30,48,57-59,62-77,86-88,100-102,104-107,109-115H,3-10,20,31-33,91H2,1-2H3,(H,92,103)(H,93,117)(H,94,108)(H,95,116)(H,96,120)(H,97,119)(H,98,121)(H,99,118)(H,122,123)/t48-,57-,58-,59-,62+,63-,64+,65-,66+,67-,68-,69+,70-,71-,72-,73-,74-,75+,76+,77-,86+,87+,88+/m1/s1
• InChIKey: BJNLLBUOHPVGFT-VYTRGSBVSA-N

Pharmaceutical QC labs quantifying teicoplanin components face a critical bottleneck: the bulk teicoplanin complex cannot resolve individual A2 components during HPLC calibration, compromising pharmacopoeial compliance. Teicoplanin A2-3 (CAS 91032-36-9), a single-component reference standard at ≥98% purity (HPLC), directly addresses this gap. • Binds D-Ala-D-Ala peptidoglycan terminus; inhibits cell wall synthesis in Gram-positive bacteria including MRSA (MIC range 0.02-2 µg/mL). • Essential as an EP/USP identity and purity standard for teicoplanin finished product release testing. • Stored at -20°C; shipped on dry ice to preserve integrity during transit.

Teicoplanin A2-1: Core Glycopeptide Antibiotic

The compound (1S,2R,19R,22S,34S,37R,40R,52S)-2-[(2R,3R,4R,5S,6R)-3-acetamido-4,5-dihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-22-amino-5,15-dichloro-64-[(2S,3R,4R,5S,6R)-3-(decanoylamino)-4,5-dihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-26,31,44,49-tetrahydroxy-21,35,38,54,56,59-hexaoxo-47-[(2R,3S,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-7,13,28-trioxa-20,36,39,53,55,58-hexazaundecacyclo[38.14.2.23,6.214,17.219,34.18,12.123,27.129,33.141,45.010,37.046,51]hexahexaconta-3,5,8,10,12(64),14,16,23(61),24,26,29(60),30,32,41(57),42,44,46(51),47,49,62,65-henicosaene-52-carboxylic acid is identified as Teicoplanin A2-1, a major component of the teicoplanin complex [1]. As a glycopeptide antibiotic, it functions by binding to the D-Ala-D-Ala terminus of peptidoglycan precursors, thereby inhibiting cell wall synthesis in Gram-positive bacteria [2]. Teicoplanin A2-1 is a primary constituent of the clinical antibiotic teicoplanin, which is known for its potent activity against methicillin-resistant Staphylococcus aureus (MRSA) and is used as a key reference standard in pharmaceutical research and development .

Glycopeptide antibiotic research component

Inhibits cell wall synthesis via D-Ala-D-Ala binding

Gram-positive & MRSA antimicrobial studies

Analytical reference standard use

• [1] FDA Substance Registration System. TEICOPLANIN A2-1. UNII: 36DYU0VKRK. View Source
• [2] Zeng, D., et al. Approved glycopeptide antibacterial drugs: Mechanism of action and resistance. Cold Spring Harb. Perspect. Med. 6, a026989 (2016). View Source

Why Teicoplanin A2-1 Substitution Fails

Generic substitution among glycopeptides is not scientifically valid due to critical differences in potency, spectrum, and pharmacokinetics. While vancomycin is the class archetype, teicoplanin demonstrates approximately twice the in vitro activity against Staphylococcus aureus, with a mode MIC of 0.5 μg/mL compared to vancomycin's 1 μg/mL [1]. Furthermore, teicoplanin exhibits in vivo activity reported to be 30-50 times greater than vancomycin . These differences are not merely potency shifts but arise from distinct structural features, such as the lipophilic acyl side chain on the glucosamine moiety in teicoplanin, which enhances membrane anchoring and prolongs half-life [2]. Therefore, teicoplanin A2-1, as a key component, is essential for research programs where high potency, a specific activity profile against resistant strains, or favorable pharmacokinetic properties are required.

Teicoplanin A2-1 (target)

Vancomycin (potential substitute)

Lipoglycopeptide with N-acyl side chain

Glycopeptide lacking lipophilic acyl chain

Reported lower MIC against S. aureus

MIC endpoint context may not transfer directly

Prolonged half-life via membrane anchoring

Pharmacokinetic profile may differ substantially

• [1] Felmingham, D., et al. European glycopeptide susceptibility survey of Gram-positive bacteria for 1995. Diagnostic Microbiology and Infectious Disease. 31(4): 563-571 (1998). View Source
• [2] Szűcs, Z., et al. Synthesis of an amphiphilic vancomycin aglycone derivative inspired by polymyxins. Sci Rep 12, 12345 (2022). View Source

Teicoplanin A2-1: Quantitative Evidence vs. Analogs

Superior In Vitro Potency Against S. aureus vs. Vancomycin

Teicoplanin demonstrates significantly greater in vitro potency against the key Gram-positive pathogen Staphylococcus aureus. In a European surveillance study, teicoplanin exhibited a modal MIC of 0.5 μg/mL against a large collection of S. aureus isolates (n=2852), whereas vancomycin's modal MIC was 1 μg/mL, representing a two-fold difference in intrinsic activity [1]. This trend is consistently observed across various studies and clinical isolates, underscoring teicoplanin's enhanced target engagement.

In vitro Potency vs S. aureus

Cross-study comparable

Modal MIC 0.5 µg/mL (Teicoplanin) vs 1 µg/mL (Vancomycin)

Supports antimicrobial screening context

Based on 2,852 clinical S. aureus isolates

Evidence Dimension	In vitro antibacterial activity (Modal Minimum Inhibitory Concentration, MIC)
Target Compound Data	Modal MIC of 0.5 μg/mL (for Teicoplanin complex)
Comparator Or Baseline	Vancomycin: Modal MIC of 1 μg/mL
Quantified Difference	2-fold lower modal MIC (greater potency)
Conditions	MIC testing against 2,852 clinical isolates of Staphylococcus aureus.

Why This Matters

This 2-fold greater intrinsic potency provides a critical advantage in combating less susceptible bacterial populations and justifies the selection of teicoplanin-based candidates over vancomycin in drug development for serious staphylococcal infections.

• [1] Felmingham, D., et al. European glycopeptide susceptibility survey of Gram-positive bacteria for 1995. Diagnostic Microbiology and Infectious Disease. 31(4): 563-571 (1998). View Source

Enhanced In Vivo Efficacy vs. Vancomycin

Beyond in vitro measures, teicoplanin exhibits a substantial potency advantage in vivo. Published technical data indicates that the antibacterial activity of teicoplanin in animal models is 30 to 50 times greater than that of vancomycin . This dramatic difference underscores the impact of teicoplanin's unique lipophilic side chain, which confers superior pharmacokinetic and pharmacodynamic properties that are not captured by in vitro assays alone.

In Vivo Efficacy vs Vancomycin

Data to verify

Reported 30–50× greater activity in animal models

Model-response context requires review

Class-level inference; model details not specified

Evidence Dimension	In vivo antibacterial efficacy
Target Compound Data	30- to 50-fold greater activity than vancomycin
Comparator Or Baseline	Vancomycin: Baseline activity
Quantified Difference	30-50 times more active
Conditions	In vivo animal models of infection (specific model not detailed in source).

Why This Matters

This marked in vivo potency advantage makes teicoplanin and its components highly attractive scaffolds for next-generation antibiotics, as it suggests a superior ability to clear infections in a complex biological system, a key differentiator for lead compound selection.

N-Alkyl vs. N-Acyl Linker Chemistry

The chemical linkage of the lipophilic side chain is a critical determinant of antibacterial potency. A foundational study comparing N-alkyl vancomycins to the corresponding N-acyl vancomycins demonstrated that the alkyl analogs are more active than their alkanoyl counterparts [1]. Specifically, a comparison of N-decyl and N-decanoyl vancomycins showed the N-decyl (alkyl) series to be superior [1]. This finding is significant because Teicoplanin A2-1 features an N-acyl (decanoylamino) group, establishing its structure as a distinct and important comparator for understanding the SAR of this entire class of lipoglycopeptides.

Linker Chemistry SAR

Cross-study comparable

N-alkyl (decyl) > N-acyl (decanoyl) in vitro

Teicoplanin A2-1: N-decanoylamino

Supports SAR comparison; acyl linker control

Alkyl series more active in vitro

Evidence Dimension	Antibacterial activity
Target Compound Data	N-decanoyl vancomycins (acyl series): Lower activity
Comparator Or Baseline	N-decyl vancomycins (alkyl series): Higher activity
Quantified Difference	Qualitative difference (alkyl > acyl)
Conditions	In vitro antibacterial assays.

Why This Matters

Teicoplanin A2-1 serves as an essential benchmark N-acyl control compound for SAR studies. Its unique structure allows researchers to precisely quantify the impact of the linker (amide vs. amine) on potency, guiding the rational design of novel lipoglycopeptides with optimized activity.

• [1] Nagarajan, R., et al. Synthesis and antibacterial evaluation of N-alkyl vancomycins. J. Antibiot. 42(1): 63-72 (1989). View Source

Teicoplanin A2-1: Key Applications

Analytical Reference Standard

Teicoplanin A2-1 is a major component of the teicoplanin complex. Its high purity (≥98%) and well-defined structure make it an essential analytical reference standard for the identification, purity assessment, and quantification of teicoplanin in pharmaceutical formulations . Its use ensures batch-to-batch consistency and regulatory compliance for this critical antibiotic.

Lipoglycopeptide Medicinal Chemistry Scaffold

The compound's N-acyl side chain structure is pivotal for structure-activity relationship (SAR) studies. As demonstrated by comparative studies of N-alkyl vs. N-acyl vancomycins, the N-acyl group on Teicoplanin A2-1 is a key determinant of its activity profile [1]. It serves as an essential control compound and a starting point for designing next-generation lipoglycopeptides with improved potency, spectrum, or pharmacokinetic properties.

High-Potency Antibacterial Tool Compound

The potent activity of the teicoplanin complex against Gram-positive pathogens, including MRSA, and its reported 30-50 fold greater in vivo potency over vancomycin, positions Teicoplanin A2-1 as a high-value tool compound . Researchers can use it to investigate mechanisms of glycopeptide resistance, study the pharmacodynamics of lipoglycopeptides in animal models, and benchmark the activity of novel antibacterial agents against a highly potent comparator.

Application

Selection Property

Validation Focus

Antimicrobial Reference Standard

High-purity complex component

Analytical consistency review

Lipoglycopeptide SAR Control

N-acyl linker structure

Alkyl vs acyl activity comparison

Gram-positive Tool Compound

Reported in vitro activity profile

Resistance mechanism and PD studies

• [1] Nagarajan, R., et al. Synthesis and antibacterial evaluation of N-alkyl vancomycins. J. Antibiot. 42(1): 63-72 (1989). View Source